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Compound of Interest

Compound Name: (S)-2-Benzylmorpholine

Cat. No.: B3043887

An In-depth Technical Guide to the Safe Handling of 2-Benzylmorpholine

Introduction: A Profile of 2-Benzylmorpholine

2-Benzylmorpholine is a chiral organic compound featuring a morpholine ring substituted with a
benzyl group. As an intermediate in organic synthesis, it serves as a valuable building block in
the development of more complex molecules, particularly within pharmaceutical and
agrochemical research.[1] Its structural similarity to other biologically active morpholine
derivatives necessitates a thorough understanding of its chemical properties and potential
hazards to ensure its safe handling in a laboratory setting. This guide provides a
comprehensive overview of the safety protocols, handling procedures, and emergency
responses required when working with 2-benzylmorpholine, grounded in established chemical
safety principles and regulatory classifications.

Section 1: Chemical and Physical Properties

A foundational understanding of a compound's physical properties is essential for anticipating
its behavior under various laboratory conditions and for planning safe storage and handling.
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Property Value Source
Molecular Formula C11H1sNO PubChem|[2]
Molecular Weight 177.24 g/mol PubChem|[2]
CAS Number 131887-48-4 Sigma-Aldrich[3]
Appearance Solid Sigma-Aldrich[3]
IUPAC Name 2-benzylmorpholine PubChem|[2]
Storage Class 11 - Combustible Solids Sigma-Aldrich[3]

Section 2: Hazard Identification and Toxicological
Profile

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-benzylmorpholine is classified as a hazardous substance.[2] The primary risks are
associated with acute toxicity and irritation. Adherence to safety protocols is not merely
procedural; it is a direct response to these identified hazards to mitigate the risk of exposure.

GHS Classification Summary
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Source: PubChem, Sigma-Aldrich[2][3]

Toxicological Insights

» Oral Toxicity (H302): Ingestion of 2-benzylmorpholine can lead to harmful systemic effects.
The causality lies in its absorption through the gastrointestinal tract, after which it can
interfere with biological processes. Therefore, eating, drinking, or smoking in laboratory
areas where this chemical is handled is strictly prohibited to prevent accidental ingestion.[3]

[4]

» Skin Irritation (H315): Direct contact with the skin can cause irritation, characterized by
redness, itching, or inflammation.[2] This is a common property of amine compounds. The
mechanism involves localized chemical reactions with skin components. This hazard
underscores the critical importance of wearing appropriate chemical-resistant gloves.

o Eye Irritation (H319): The eyes are particularly vulnerable. Exposure to 2-benzylmorpholine
can cause serious irritation.[2] The mucous membranes of the eyes are highly sensitive, and
contact can lead to significant discomfort and potential damage. This necessitates the
mandatory use of safety glasses or goggles.
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Respiratory Irritation (H335): Inhalation of dust or aerosols may irritate the respiratory tract.
[2] Fine particles can be deposited in the nasal passages and lungs, causing localized
inflammation. This hazard is best controlled by handling the solid compound in a well-
ventilated area or a chemical fume hood.

Section 3: Exposure Controls & Personal Protective
Equipment (PPE)

A multi-layered approach to safety, combining engineering controls and personal protective

equipment, is essential for minimizing exposure.

Engineering Controls

Ventilation: All handling of 2-benzylmorpholine should occur in a well-ventilated area.[5] For
procedures that may generate dust (e.g., weighing, transferring solids), a certified chemical
fume hood is required to capture airborne particles at the source.

Eyewash Stations and Safety Showers: Facilities must be equipped with easily accessible
eyewash stations and safety showers.[6] In the event of accidental contact, immediate
flushing of the affected area is the most critical first aid step.

Personal Protective Equipment (PPE) Protocol

The selection of PPE is dictated by the hazards identified in Section 2.

Eye and Face Protection: Wear tightly fitting safety goggles or safety glasses with side-
shields.[5] This is the minimum requirement to protect against splashes or airborne particles
causing eye irritation (H319).

Skin Protection:

o Gloves: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.[7] Gloves
should be inspected for integrity before use and replaced immediately if contaminated or
damaged. The causality for this is the compound's classification as a skin irritant (H315).

o Lab Coat: A standard laboratory coat should be worn to protect street clothing and provide
an additional layer of protection against skin contact.
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Respiratory Protection: For most routine laboratory-scale operations conducted within a
fume hood, additional respiratory protection is not required. However, if engineering controls
are insufficient or during a large-scale spill cleanup where dust generation is unavoidable, a
NIOSH-approved particulate respirator (e.g., N95) should be used to prevent respiratory tract
irritation (H335).[7][8]

Required Personal Protective Equipment Situational Requirement
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Caption: PPE selection linked to specific GHS hazards.

Section 4: Safe Handling, Storage, and Spill

Response
Standard Handling Protocol

Pre-Experiment Review: Before handling, review this safety guide and the relevant Safety
Data Sheet (SDS). Ensure all necessary PPE and emergency equipment are readily
available.

Controlled Environment: Handle the chemical within a designated area, such as a chemical
fume hood, to minimize the potential for exposure.[4]

Avoid Dust Formation: When transferring the solid, use techniques that minimize dust
generation. Avoid actions like scraping or vigorous shaking of containers.[5]
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e Hygiene Practices: Wash hands thoroughly with soap and water after handling is complete
and before leaving the laboratory.[9] This prevents inadvertent transfer of the chemical and
potential oral exposure.

o Contaminated Clothing: Remove any contaminated clothing immediately and wash it before
reuse.[6]

Storage Requirements

o Container: Store in a tightly closed container to prevent contamination and potential release.

[9]

o Conditions: Keep in a cool, dry, and well-ventilated place.[5][10] Some suppliers recommend
refrigerated storage (0-8 °C) for long-term stability.[10]

o Incompatibilities: Store away from strong oxidizing agents.[4]

Accidental Release and Spill Cleanup Protocol

o Evacuate and Secure: Evacuate non-essential personnel from the immediate area. Ensure
adequate ventilation.[5]

o Don PPE: Wear appropriate PPE, including respiratory protection if significant dust is
present.

o Containment: Prevent further spread of the spill.[9]

» Absorption: Carefully cover the spill with an inert, non-combustible absorbent material such
as sand, earth, or vermiculite.[4][9] Do not use combustible materials like paper towels for
large spills.

o Collection: Sweep or scoop the absorbed material into a suitable, labeled container for
chemical waste disposal.[7] Avoid creating dust during this process.

o Decontamination: Clean the spill area thoroughly with soap and water.

» Disposal: Dispose of the waste container according to institutional and local environmental
regulations.
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Section 5: First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in mitigating the effects of accidental exposure.

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult or symptoms
persist, seek immediate medical attention.[5][7]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected skin area with
plenty of soap and water for at least 15 minutes.[6][9] If skin irritation occurs, seek medical
advice.[2]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do.[9] Continue rinsing and seek immediate medical attention.

 Ingestion: Do NOT induce vomiting.[9] Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or poison control center immediately.[7]

Exposure Incident Occurs Emergency first aid workflow for 2-benzylmorpholine exposure.
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Seek Immediate Medical Attention
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Caption: Emergency workflow for 2-benzylmorpholine exposure.

Section 6: Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[7]

o Specific Hazards: Thermal decomposition may produce toxic gases, including carbon oxides
and nitrogen oxides.[6][9]

o Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with hazardous decomposition products.[4]

Section 7: Disposal Considerations

Waste generated from 2-benzylmorpholine must be treated as hazardous chemical waste.

o Procedure: Dispose of contaminated material and its container in accordance with all
applicable federal, state, and local regulations. Do not allow the product to enter drains or
waterways.[7][9]

» Consultation: Consult with your institution's Environmental Health and Safety (EHS)
department for specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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